Cas no 728918-90-9 ([1,1'-Biphenyl]-4-carboxylicacid, 4'-(methylthio)-)

[1,1'-Biphenyl]-4-carboxylic acid, 4'-(methylthio)- is a biphenyl derivative featuring a carboxylic acid functional group at the 4-position and a methylthio substituent at the 4'-position. This compound is of interest in organic synthesis and pharmaceutical research due to its bifunctional structure, which allows for further derivatization at both the carboxyl and thioether sites. The methylthio group enhances reactivity in cross-coupling reactions, while the carboxylic acid enables conjugation or salt formation. Its rigid biphenyl backbone contributes to stability, making it suitable for applications in materials science and medicinal chemistry. The product is typically characterized by high purity and consistent performance in synthetic workflows.
[1,1'-Biphenyl]-4-carboxylicacid, 4'-(methylthio)- structure
728918-90-9 structure
Product Name:[1,1'-Biphenyl]-4-carboxylicacid, 4'-(methylthio)-
CAS No:728918-90-9
MF:C14H12O2S
MW:244.308882713318
CID:573722
PubChem ID:2760068
Update Time:2025-06-08

[1,1'-Biphenyl]-4-carboxylicacid, 4'-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-carboxylicacid, 4'-(methylthio)-
    • 4-(4-methylsulfanylphenyl)benzoic acid
    • 4-(4-Methylthiophenyl)benzoic acid
    • 4'-Methylsulfanyl-biphenyl-4-carboxylic acid
    • 4'-METHYLSULFANYLBIPHENYL-4-CARBOXYLIC ACID
    • 4'-(methylsulfanyl)[1,1'-biphenyl]-4-carboxylic acid
    • DTXSID00375008
    • SCHEMBL3640502
    • AKOS004118867
    • 4'-(Methylthio)-[1,1'-biphenyl]-4-carboxylicacid
    • 728918-90-9
    • 4'-(methylthio)biphenyl-4-carboxylic acid
    • NCGC00374175-01
    • 4'-(Methylthio)-[1,1'-biphenyl]-4-carboxylic acid
    • BB 0223683
    • ALBB-036755
    • MDL: MFCD04117398
    • Inchi: 1S/C14H12O2S/c1-17-13-8-6-11(7-9-13)10-2-4-12(5-3-10)14(15)16/h2-9H,1H3,(H,15,16)
    • InChI Key: BXTOMBLVPMYFNH-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC(=CC=1)C1C=CC(C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 244.05600
  • Monoisotopic Mass: 244.05580079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 62.6Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 446.6±38.0 °C at 760 mmHg
  • Flash Point: 223.9±26.8 °C
  • PSA: 62.60000
  • LogP: 3.77370
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

[1,1'-Biphenyl]-4-carboxylicacid, 4'-(methylthio)- Security Information

[1,1'-Biphenyl]-4-carboxylicacid, 4'-(methylthio)- Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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[1,1'-Biphenyl]-4-carboxylicacid, 4'-(methylthio)- Suppliers

Amadis Chemical Company Limited
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(CAS:728918-90-9)[1,1'-Biphenyl]-4-carboxylicacid, 4'-(methylthio)-
Order Number:A1173568
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:26
Price ($):600.0
Email:sales@amadischem.com

Additional information on [1,1'-Biphenyl]-4-carboxylicacid, 4'-(methylthio)-

Research Brief on [1,1'-Biphenyl]-4-carboxylic acid, 4'-(methylthio)- (CAS: 728918-90-9)

The compound [1,1'-Biphenyl]-4-carboxylic acid, 4'-(methylthio)- (CAS: 728918-90-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of [1,1'-Biphenyl]-4-carboxylic acid, 4'-(methylthio)- as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. Its unique structural features, including the biphenyl core and the methylthio substituent, make it a versatile scaffold for the development of pharmacologically active compounds. Researchers have explored its utility in the design of inhibitors for enzymes such as kinases and proteases, which are critical targets in cancer and inflammatory diseases.

One of the most notable advancements in this area is the use of [1,1'-Biphenyl]-4-carboxylic acid, 4'-(methylthio)- in the development of selective kinase inhibitors. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against a specific kinase implicated in tumor growth. The study employed a combination of computational modeling and in vitro assays to optimize the compound's binding affinity and selectivity, resulting in a lead candidate with promising preclinical efficacy.

In addition to its applications in oncology, [1,1'-Biphenyl]-4-carboxylic acid, 4'-(methylthio)- has also been investigated for its anti-inflammatory properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that this compound and its analogs could modulate the activity of key inflammatory mediators, suggesting potential utility in the treatment of chronic inflammatory conditions. The researchers utilized structure-activity relationship (SAR) studies to identify the critical pharmacophores responsible for the observed effects.

From a synthetic chemistry perspective, recent efforts have focused on improving the efficiency and scalability of the production of [1,1'-Biphenyl]-4-carboxylic acid, 4'-(methylthio)-. A team of researchers from a leading pharmaceutical company developed a novel catalytic method that significantly reduces the number of steps required for its synthesis, thereby enhancing its accessibility for further research and development. This advancement was detailed in a 2022 publication in Organic Process Research & Development.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from [1,1'-Biphenyl]-4-carboxylic acid, 4'-(methylthio)-. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed in future studies. However, the growing body of research underscores the compound's potential as a valuable tool in medicinal chemistry and drug discovery.

In conclusion, [1,1'-Biphenyl]-4-carboxylic acid, 4'-(methylthio)- (CAS: 728918-90-9) represents a promising scaffold for the development of novel therapeutic agents. Its applications in kinase inhibition and anti-inflammatory therapy, coupled with advancements in synthetic methodologies, highlight its significance in contemporary chemical biology research. Continued exploration of this compound and its derivatives is expected to yield further insights and potential breakthroughs in the treatment of various diseases.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:728918-90-9)[1,1'-Biphenyl]-4-carboxylicacid, 4'-(methylthio)-
A1173568
Purity:99%
Quantity:5g
Price ($):600.0
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